Cas no 20141-84-8 (2-methyl-3,3-diphenylisoindol-1-one)

2-methyl-3,3-diphenylisoindol-1-one structure
20141-84-8 structure
Product Name:2-methyl-3,3-diphenylisoindol-1-one
CAS No:20141-84-8
MF:C21H17NO
MW:299.365785360336
CID:909110
PubChem ID:419089
Update Time:2025-04-19

2-methyl-3,3-diphenylisoindol-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-3,3-diphenylisoindol-1-one
    • 2-methyl-3,3-diphenyl-2,3-dihydro-isoindol-1-one
    • 2-Methyl-3,3-diphenylphthalimidin
    • 2-Methyl-3,3-diphenyl-phthalimidin
    • AC1L9H0Q
    • NSC110412
    • 20141-84-8
    • NSC 110412
    • 2-Methyl-3,3-diphenyl-2,3-dihydro-1H-isoindol-1-one
    • SCHEMBL22787107
    • DS-013441
    • DTXSID40329282
    • NSC-110412
    • 2-methyl-3,3-diphenyl-isoindol-1-one
    • Inchi: 1S/C21H17NO/c1-22-20(23)18-14-8-9-15-19(18)21(22,16-10-4-2-5-11-16)17-12-6-3-7-13-17/h2-15H,1H3
    • InChI Key: HQUIZCSNXDHYGH-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2C(C2C=CC=CC=2)(C2C=CC=CC=2)N1C

Computed Properties

  • Exact Mass: 299.13111
  • Monoisotopic Mass: 299.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 415
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31
  • LogP: 4.00200
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